4'-Chlorodiazepam
4'-Chlorodiazepam
Brand Name:
Vulcanchem
CAS No.:
14439-61-3
VCID:
VC0374661
InChI:
InChI=1S/C16H12Cl2N2O/c1-20-14-7-6-12(18)8-13(14)16(19-9-15(20)21)10-2-4-11(17)5-3-10/h2-8H,9H2,1H3
SMILES:
CN1C(=O)CN=C(C2=C1C=CC(=C2)Cl)C3=CC=C(C=C3)Cl
Molecular Formula:
C16H12Cl2N2O
Molecular Weight:
319.2g/mol
4'-Chlorodiazepam
CAS No.: 14439-61-3
Main Products
VCID: VC0374661
Molecular Formula: C16H12Cl2N2O
Molecular Weight: 319.2g/mol
CAS No. | 14439-61-3 |
---|---|
Product Name | 4'-Chlorodiazepam |
Molecular Formula | C16H12Cl2N2O |
Molecular Weight | 319.2g/mol |
IUPAC Name | 7-chloro-5-(4-chlorophenyl)-1-methyl-3H-1,4-benzodiazepin-2-one |
Standard InChI | InChI=1S/C16H12Cl2N2O/c1-20-14-7-6-12(18)8-13(14)16(19-9-15(20)21)10-2-4-11(17)5-3-10/h2-8H,9H2,1H3 |
Standard InChIKey | PUMYFTJOWAJIKF-UHFFFAOYSA-N |
SMILES | CN1C(=O)CN=C(C2=C1C=CC(=C2)Cl)C3=CC=C(C=C3)Cl |
Canonical SMILES | CN1C(=O)CN=C(C2=C1C=CC(=C2)Cl)C3=CC=C(C=C3)Cl |
Solubility | 47.9 [ug/mL] |
Synonyms | 4'-chlorodiazepam chlordiazepam Ro 5-4864 Ro-05-4864 Ro5-4864 |
PubChem Compound | 1688 |
Last Modified | Nov 11 2021 |
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